BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 6-Amino-1-methyl-5-
nitrosouracil (melting point, solubility)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Amino-1-methyl-5-nitrosouracil

Cat. No.: B114625

A Technical Guide to the Physical Properties of
6-Amino-1-methyl-5-nitrosouracil

This technical guide provides a comprehensive overview of the known physical properties of 6-
Amino-1-methyl-5-nitrosouracil, with a focus on its melting point and solubility. This
document is intended for researchers, scientists, and professionals in the field of drug
development who require detailed information on this compound.

Physical Properties

6-Amino-1-methyl-5-nitrosouracil is a heterocyclic compound with potential applications in
medicinal chemistry.[1][2] Understanding its physical properties is crucial for its handling,
formulation, and application in research and development.

Data Summary

The following table summarizes the key physical properties of 6-Amino-1-methyl-5-
nitrosouracil.
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Property Value Source
Melting Point >300 °C [3]
Solubility Soluble in DMSO

Appearance Purple Solid

Molecular Formula CsHeN4Os [31141[5]
Molecular Weight 170.13 g/mol [31[41[5]

Experimental Protocols

Detailed experimental procedures for determining the physical properties of 6-Amino-1-
methyl-5-nitrosouracil are outlined below. These protocols are based on standard laboratory
practices for organic compounds.

Melting Point Determination

The melting point of 6-Amino-1-methyl-5-nitrosouracil is determined using the capillary
method with a calibrated melting point apparatus.

Methodology:

o Asmall, finely powdered sample of 6-Amino-1-methyl-5-nitrosouracil is packed into a thin-
walled capillary tube, sealed at one end.

e The capillary tube is placed in the heating block of a melting point apparatus.

o The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) as it
approaches the expected melting point.

e The temperature at which the substance first begins to melt and the temperature at which
the last solid crystal disappears are recorded as the melting range. Given that the melting
point is above 300 °C, a specialized high-temperature apparatus is required.

Solubility Determination
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The solubility of 6-Amino-1-methyl-5-nitrosouracil can be determined in various solvents
using the saturation shake-flask method.

Methodology:

e An excess amount of solid 6-Amino-1-methyl-5-nitrosouracil is added to a known volume
of the solvent (e.g., water, DMSO, ethanol) in a sealed flask.

e The flask is agitated at a constant temperature (e.g., 25 °C) for a sufficient period (typically
24-48 hours) to ensure equilibrium is reached.

e The saturated solution is then filtered to remove any undissolved solid.

o A known volume of the clear, saturated solution is carefully removed and the solvent is
evaporated.

e The mass of the remaining solid is measured, and the solubility is calculated and expressed
in units such as g/L or mg/mL.

Synthesis Workflow

While a specific signaling pathway for 6-Amino-1-methyl-5-nitrosouracil is not extensively
documented in publicly available literature, its synthesis is a critical workflow for its application.
The following diagram illustrates a representative synthesis pathway for a closely related
compound, 6-amino-5-nitrosouracils, which involves the nitrosation of an aminouracil precursor.
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Caption: A logical workflow for the synthesis of 6-Amino-1-methyl-5-nitrosouracil.

This guide provides foundational information on the physical properties of 6-Amino-1-methyl-
5-nitrosouracil. Further research into its quantitative solubility in a broader range of solvents
and its biological activities will be beneficial for expanding its applications in drug discovery and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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